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Compound of Interest

Compound Name: 5-Methylhexan-1-amine

Cat. No.: B1339270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details two primary synthetic routes for the production of 5-
methylhexan-1-amine, a valuable branched-chain primary amine intermediate in organic

synthesis. The document provides a comparative analysis of the methodologies, detailed

experimental protocols, and relevant physicochemical data to assist researchers in the

selection and execution of the most suitable synthetic pathway for their applications.

Introduction
5-Methylhexan-1-amine is a chiral aliphatic amine with applications in the synthesis of

pharmaceuticals, agrochemicals, and other specialty chemicals. Its branched isoheptyl

structure imparts unique properties to molecules incorporating this moiety. The selection of an

appropriate synthetic route is crucial and depends on factors such as substrate availability,

scalability, cost, and desired purity. This guide focuses on two robust and widely applicable

methods: the reductive amination of 5-methylhexanal and the reduction of 5-

methylhexanenitrile.

Physicochemical Data of Key Compounds
A summary of the key physical and chemical properties of the reactants and the final product is

provided below for easy reference.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density
(g/cm³)

5-Methylhexanal C₇H₁₄O 114.19 141.2 - 151
0.805 - 0.817[1]

[2]

5-

Methylhexanenitr

ile

C₇H₁₃N 111.18 172.1 0.806[3]

5-Methylhexan-

1-amine
C₇H₁₇N 115.22

~155-157

(estimated)

~0.77

(estimated)

Route 1: Reductive Amination of 5-Methylhexanal
This pathway involves the reaction of 5-methylhexanal with ammonia to form an intermediate

imine, which is subsequently reduced to the target primary amine. This method is highly

versatile and can be adapted for various scales of production.
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Starting Materials

Intermediate

Final Product

5-Methylhexanal

Imine Intermediate

 + Ammonia (NH₃)
- H₂O

Ammonia

5-Methylhexan-1-amine

 Reduction
(e.g., H₂/Catalyst)

 

Starting Material

Final Product

5-Methylhexanenitrile

5-Methylhexan-1-amine

 Reduction
(e.g., LiAlH₄ or H₂/Raney Ni)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1339270#synthesis-route-for-5-methylhexan-1-
amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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